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Compound of Interest

Compound Name: 2-Bromo-5-nitroaniline

Cat. No.: B076971 Get Quote

Molecular Structure and Properties
2-Bromo-5-nitroaniline is an aromatic organic compound featuring a benzene ring substituted

with a bromine atom, a nitro group, and an amino group. Its structure and key identifiers are

fundamental to its reactivity and applications as a chemical intermediate.

Molecular Structure:
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Chemical Structure of 2-Bromo-5-nitroaniline
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Synthesis Workflow

Start: 2-Bromoaniline
+ H₂SO₄

Nitration with HNO₃

(0-5 °C)

Quench in Ice-Water

Solvent Extraction
(e.g., DCM)

Wash & Neutralize

Dry & Evaporate

Recrystallization
(e.g., Isopropanol)

Final Product:
Pure 2-Bromo-5-nitroaniline
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Role as a Chemical Intermediate

Applications

End Products

2-Bromo-5-nitroaniline
(Building Block)

Photosensitive Compounds
(for Photoresists)

Synthesis

Pharmaceuticals

Synthesis

Agrochemicals

Synthesis

Semiconductors &
Printed Circuit Boards

Active Pharmaceutical
Ingredients (APIs) Pesticides & Herbicides
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To cite this document: BenchChem. [molecular structure and weight of 2-Bromo-5-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076971#molecular-structure-and-weight-of-2-bromo-
5-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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